2-[3-(5-hydroxy-1-oxa-9-azaspiro[5.5]undec-9-yl)-3-oxopropyl]-1-isoindolinone

• IUPAC Name: 2-[3-(5-hydroxy-1-oxa-9-azaspiro[5.5]undecan-9-yl)-3-oxopropyl]-3H-isoindol-1-one
• InChI: InChI=1S/C20H26N2O4/c23-17-6-3-13-26-20(17)8-11-21(12-9-20)18(24)7-10-22-14-15-4-1-2-5-16(15)19(22)25/h1-2,4-5,17,23H,3,6-14H2
• InChI Key: HLXPUNKFZLQYDV-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2(CCN(CC2)C(=O)CCN3CC4=CC=CC=C4C3=O)OC1)O
• Molecular Formula: C20H26N2O4
• Molecular Weight: 358.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to 2-[3-(5-hydroxy-1-oxa-9-azaspiro[5.5]undec-9-yl)-3-oxopropyl]-1-isoindolinone involves complex reactions that yield spiro heterocycles with significant biological activity. For instance, compounds like 2-amino-7-oxa-3-thia-1-azaspiro[5.5]undec-1-enes exhibit analgesic activity, suggesting that the structural elements in these molecules contribute to their pharmacological properties (Cohen, Banner, & Lopresti, 1978). Additionally, the synthesis of 5-hydroxy-1,7-dioxaspiro[5.5]undec-3-en-2-ones from 2-benzenesulfonyltetrahydropyrans and 5-hydroxybutenolides highlights the synthetic strategies employed to create complex spirocyclic frameworks (Baylis, Helliwell, Regan, & Thomas, 1993).

Molecular Structure Analysis

The molecular structure of spiro compounds, including this compound, is characterized by the presence of a spiro connection between two rings, which significantly influences their chemical properties and biological activity. The structure of such compounds can be confirmed using techniques like X-ray crystallography, as demonstrated in studies of related spirocyclic compounds (Baylis et al., 1993).

Chemical Reactions and Properties

Spiro heterocycles undergo various chemical reactions that modify their structure and function. For example, hydrolysis and acylation of the imino group in certain spiro compounds can lead to the formation of new compounds with different properties, illustrating the chemical versatility of these molecules (Belikov et al., 2013).

Physical Properties Analysis

The physical properties of spiro heterocycles like this compound, such as melting points, solubility, and crystal structure, are crucial for understanding their behavior in various environments and their suitability for pharmaceutical applications. These properties are determined through experimental analyses and contribute to the compound's characterization.

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and interaction with biological molecules, are central to the utility of spiro heterocycles in medicinal chemistry. Studies on similar compounds provide insights into how structural features affect these properties and the potential for these molecules to serve as pharmaceutical agents (Cohen et al., 1978), (Baylis et al., 1993).